Metaphosphoric Acid Potassium Salt
Metaphosphoric Acid Potassium Salt
Potassium metaphosphate is a potassium salt of metaphosphoric acid. It has a role as a fertilizer, a buffer, a food emulsifier, a raising agent and a sequestrant. It is an inorganic phosphate and a potassium salt. It contains a trioxidophosphate(1-).
Brand Name:
Vulcanchem
CAS No.:
7790-53-6
VCID:
VC0050097
InChI:
InChI=1S/K.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
SMILES:
[O-]P(=O)=O.[K+]
Molecular Formula:
(KPO3)n; Heterogenous mixtures of potassium salts of linear condensed polyphosphoric acids of general formula H(n + 2)PnO(3n + 1)where ‘n’ is not less than 2
KO3P
KO3P
Molecular Weight:
118.07 g/mol
Metaphosphoric Acid Potassium Salt
CAS No.: 7790-53-6
Reference Standards
VCID: VC0050097
Molecular Formula: (KPO3)n; Heterogenous mixtures of potassium salts of linear condensed polyphosphoric acids of general formula H(n + 2)PnO(3n + 1)where ‘n’ is not less than 2
KO3P
Molecular Weight: 118.07 g/mol
| CAS No. | 7790-53-6 |
|---|---|
| Product Name | Metaphosphoric Acid Potassium Salt |
| Molecular Formula | (KPO3)n; Heterogenous mixtures of potassium salts of linear condensed polyphosphoric acids of general formula H(n + 2)PnO(3n + 1)where ‘n’ is not less than 2 KO3P |
| Molecular Weight | 118.07 g/mol |
| Standard InChI | InChI=1S/K.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1 |
| Standard InChIKey | OQZCJRJRGMMSGK-UHFFFAOYSA-M |
| SMILES | [O-]P(=O)=O.[K+] |
| Canonical SMILES | [O-]P(=O)=O.[K+] |
| Physical Description | Fine white powder or crystals or colourless glassy platelets |
| Description | Potassium metaphosphate is a potassium salt of metaphosphoric acid. It has a role as a fertilizer, a buffer, a food emulsifier, a raising agent and a sequestrant. It is an inorganic phosphate and a potassium salt. It contains a trioxidophosphate(1-). |
| Solubility | 1 g dissolves in 100 ml of a 1 in 25 solution of sodium acetate |
| Synonyms | Potassium Metaphosphate; Kurrol’s Salt; Potassium Kurrol’s Salt; Potassium Metaphosphate; Potassium Phosphate (KPO3); Potassium Polymetaphosphate; Phosphenic Acid Potassium Salt |
| PubChem Compound | 16133895 |
| Last Modified | Nov 11 2021 |
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